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Compound of Interest

Compound Name: (2S)-pristanoyl-CoA

Cat. No.: B15548719

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pristanoyl-CoA, a branched-chain acyl-CoA, is a critical intermediate in the metabolism of
phytanic acid, a fatty acid derived from dietary sources such as dairy products and meat. The
stereochemistry of pristanoyl-CoA is of significant biological importance, as the downstream
peroxisomal (-oxidation pathway is stereospecific. The two main diastereomers, (2R)-
pristanoyl-CoA and (2S)-pristanoyl-CoA, are interconverted by the enzyme a-methylacyl-CoA
racemase (AMACR). Deficiencies in this metabolic pathway are associated with several
peroxisomal disorders, making the ability to distinguish and quantify these isomers crucial for
both clinical diagnostics and drug development. This application note provides a detailed
protocol for the analysis of pristanoyl-CoA isomers using liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

Metabolic Significance of Pristanoyl-CoA Isomers

Pristanic acid is activated to pristanoyl-CoA, which then enters the peroxisome for [3-oxidation.
The first enzyme in this pathway, branched-chain acyl-CoA oxidase, is specific for the (2S)-
isomer. Therefore, (2R)-pristanoyl-CoA must be converted to its (2S)-epimer by AMACR to be
metabolized. The accumulation of specific isomers can be indicative of enzymatic defects.
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 To cite this document: BenchChem. [Application Note: Mass Spectrometry Analysis of
Pristanoyl-CoA Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548719#mass-spectrometry-analysis-of-pristanoyl-
coa-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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